Cas no 1361826-57-4 (2,3-Dichloro-2'-methyl-5'-trifluoromethyl-biphenyl)

• Product Name: 2,3-Dichloro-2'-methyl-5'-trifluoromethyl-biphenyl
• CAS No: 1361826-57-4
• MF: C₁₄H₉Cl₂F₃
• MW: 305.122472524643
• CID: 4993324
• Update Time: 2025-06-13

2,3-Dichloro-2'-methyl-5'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-2'-methyl-5'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H9Cl2F3/c1-8-5-6-9(14(17,18)19)7-11(8)10-3-2-4-12(15)13(10)16/h2-7H,1H3
• InChI Key： MMCQMLINSBMJEP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=C(C(F)(F)F)C=CC=1C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 306
• XLogP3: 6
• Topological Polar Surface Area: 0

Additional information on 2,3-Dichloro-2'-methyl-5'-trifluoromethyl-biphenyl

Recent Advances in the Study of 2,3-Dichloro-2'-methyl-5'-trifluoromethyl-biphenyl (CAS: 1361826-57-4)

The compound 2,3-Dichloro-2'-methyl-5'-trifluoromethyl-biphenyl (CAS: 1361826-57-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its unique trifluoromethyl and chloro substituents, has shown promising potential in various applications, including drug discovery and material science. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic applications.

One of the key areas of research has been the optimization of synthetic routes for 2,3-Dichloro-2'-methyl-5'-trifluoromethyl-biphenyl. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient palladium-catalyzed cross-coupling reaction that significantly improved the yield and purity of the compound. This advancement is critical for scaling up production and facilitating further pharmacological evaluations.

In terms of biological activity, preliminary in vitro studies have revealed that 2,3-Dichloro-2'-methyl-5'-trifluoromethyl-biphenyl exhibits moderate inhibitory effects on certain kinase enzymes implicated in inflammatory diseases. Researchers are particularly interested in its potential as a lead compound for developing novel anti-inflammatory agents. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic properties.

Another noteworthy development is the exploration of this compound's role in material science. Due to its stable biphenyl core and electron-withdrawing substituents, it has been investigated as a building block for organic electronic materials. A recent publication in Advanced Materials (2024) highlighted its use in the fabrication of organic light-emitting diodes (OLEDs), showcasing its versatility beyond pharmaceutical applications.

Despite these promising findings, challenges remain in the development of 2,3-Dichloro-2'-methyl-5'-trifluoromethyl-biphenyl. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed in future research. Collaborative efforts between chemists, biologists, and material scientists will be essential to unlock the full potential of this compound.

In conclusion, 2,3-Dichloro-2'-methyl-5'-trifluoromethyl-biphenyl (CAS: 1361826-57-4) represents a multifaceted compound with applications spanning drug discovery and material science. Recent advancements in its synthesis and preliminary biological evaluations underscore its potential, but further research is needed to fully exploit its capabilities. This compound serves as a compelling example of how interdisciplinary research can drive innovation in the chemical and pharmaceutical industries.